Cas no 217095-69-7 (2(3H)-Benzoxazolethione, 7-(trifluoromethyl)-)

2(3H)-Benzoxazolethione, 7-(trifluoromethyl)- structure
217095-69-7 structure
Product Name:2(3H)-Benzoxazolethione, 7-(trifluoromethyl)-
CAS No:217095-69-7
MF:C8H4F3NOS
MW:219.18367099762
CID:1403920
PubChem ID:22272603
Update Time:2025-04-20

2(3H)-Benzoxazolethione, 7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolethione, 7-(trifluoromethyl)-
    • SCHEMBL4520361
    • 2-mercapto-7-trifluoromethylbenzoxazole
    • SCHEMBL22382536
    • 7-(Trifluoromethyl)benzo[d]oxazole-2(3H)-thione
    • 217095-69-7
    • Inchi: 1S/C8H4F3NOS/c9-8(10,11)4-2-1-3-5-6(4)13-7(14)12-5/h1-3H,(H,12,14)
    • InChI Key: WDNLWVMLRDZEKY-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=C(C(F)(F)F)C=2O1

Computed Properties

  • Exact Mass: 218.99662
  • Monoisotopic Mass: 218.99656941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 21.26

2(3H)-Benzoxazolethione, 7-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002355-250mg
2-Mercapto-7-(trifluoromethyl)benzo[d]oxazole
217095-69-7 98%
250mg
$5489.99 2023-09-02
Alichem
A081002355-500mg
2-Mercapto-7-(trifluoromethyl)benzo[d]oxazole
217095-69-7 98%
500mg
$7472.48 2023-09-02
Alichem
A081002355-1g
2-Mercapto-7-(trifluoromethyl)benzo[d]oxazole
217095-69-7 98%
1g
$13351.93 2023-09-02
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.